Cas no 1806026-55-0 (Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806026-55-0
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4836418
• Update Time: 2025-06-09

Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H5F5INO3/c1-18-8(17)3-2-4(19-9(12,13)14)5(6(10)11)7(15)16-3/h2,6H,1H3
• InChI Key： VKRFTCIOFDZYLS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(C(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-55-0): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of fluorinated and iodinated functionalities, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The synthesis of methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate involves a series of well-defined steps, each requiring precise control over reaction conditions to ensure high yields and purity. One of the most common synthetic routes begins with the formation of a pyridine core, followed by the sequential introduction of the difluoromethyl, iodine, and trifluoromethoxy groups. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

The physical and chemical properties of methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate are noteworthy. The compound is a solid at room temperature and exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular structure confers high stability under a wide range of conditions, making it suitable for various chemical transformations and biological assays.

In terms of its biological activity, methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that the compound exhibits potent inhibitory effects on specific enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated its efficacy as an inhibitor of kinases involved in cancer signaling pathways, suggesting its potential as an anticancer agent.

Furthermore, the compound's unique structure has led to its exploration in the development of radiolabeled tracers for positron emission tomography (PET). The presence of the iodine atom makes it an ideal candidate for radiolabeling with isotopes such as iodine-124 or iodine-131, which can be used to visualize and quantify biological processes in vivo. This application has significant implications for diagnostic imaging and personalized medicine.

Recent studies have also highlighted the role of methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate in modulating neurotransmitter systems. Preliminary data suggest that it may have potential as a modulator of serotonin and dopamine receptors, which are crucial for treating neurological disorders such as depression and Parkinson's disease. These findings open up new avenues for further research and development.

The safety profile of methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate is another important aspect to consider. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. Results from these studies indicate that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in preclinical models.

In conclusion, methyl 3-(difluoromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806026-55-0) is a versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key molecule in modern drug discovery efforts.